Cas no 2171659-00-8 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(fluoromethyl)piperidin-1-yl-4-oxobutanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(fluoromethyl)piperidin-1-yl-4-oxobutanoic acid
• CAS No: 2171659-00-8
• MF: C₂₅H₂₇FN₂O₅
• MW: 454.490690469742
• CID: 6226500
• PubChem ID: 165513223
• Update Time: 2025-06-25

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(fluoromethyl)piperidin-1-yl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(fluoromethyl)piperidin-1-yl-4-oxobutanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[3-(fluoromethyl)piperidin-1-yl]-4-oxobutanoic acid
• 2171659-00-8
• EN300-1553733

• Inchi： 1S/C25H27FN2O5/c26-13-16-6-5-11-28(14-16)24(31)22(12-23(29)30)27-25(32)33-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,16,21-22H,5-6,11-15H2,(H,27,32)(H,29,30)
• InChI Key： JFAKQOFFQGOTMO-UHFFFAOYSA-N
• SMILES： FCC1CN(C(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1

Computed Properties

• Exact Mass: 454.19040013g/mol
• Monoisotopic Mass: 454.19040013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(fluoromethyl)piperidin-1-yl-4-oxobutanoic acid

Recent Advances in the Study of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(fluoromethyl)piperidin-1-yl-4-oxobutanoic acid (CAS: 2171659-00-8)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(fluoromethyl)piperidin-1-yl-4-oxobutanoic acid (CAS: 2171659-00-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a fluoromethyl-substituted piperidine moiety, is being explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the context of targeted drug delivery and enzyme inhibition.

Recent research has demonstrated that this compound exhibits promising properties as a building block for peptide synthesis, owing to the Fmoc group's ability to protect amino acids during solid-phase peptide synthesis (SPPS). The fluoromethyl group on the piperidine ring enhances the molecule's metabolic stability and bioavailability, making it a valuable candidate for the development of novel therapeutics. Studies have also highlighted its role in modulating enzyme activity, particularly in the context of proteases and kinases, which are critical targets in cancer and inflammatory diseases.

One of the most significant findings in recent literature is the compound's ability to act as a prodrug or a drug conjugate. Researchers have successfully conjugated this molecule with various bioactive peptides and small molecules, resulting in improved pharmacokinetic profiles and targeted delivery to specific tissues. For instance, a study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the development of a protease-activated prodrug, which demonstrated enhanced efficacy and reduced off-target effects in preclinical models.

In addition to its therapeutic potential, the compound's synthetic accessibility has been a focal point of recent investigations. Advances in synthetic methodologies have enabled the efficient and scalable production of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(fluoromethyl)piperidin-1-yl-4-oxobutanoic acid, with improved yields and purity. These developments are critical for its broader application in pharmaceutical research and industrial-scale production.

Looking ahead, the compound's versatility and unique chemical properties position it as a promising candidate for further exploration in drug discovery. Future research directions may include the optimization of its pharmacokinetic properties, the development of novel conjugates for targeted therapy, and the investigation of its potential in treating a wider range of diseases. As the field continues to evolve, this molecule is likely to play a pivotal role in the development of next-generation therapeutics.